Cas no 2307780-97-6 (rac-(1R,2S,4S)-7-oxabicyclo2.2.1heptane-2-sulfonamide)

• Product Name: rac-(1R,2S,4S)-7-oxabicyclo2.2.1heptane-2-sulfonamide
• CAS No: 2307780-97-6
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• CID: 5248590
• PubChem ID: 121553212
• Update Time: 2025-05-26

rac-(1R,2S,4S)-7-oxabicyclo2.2.1heptane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane-2-sulfonamide, (1R,2S,4S)-rel-
• rac-(1R,2S,4S)-7-oxabicyclo2.2.1heptane-2-sulfonamide

• Inchi： 1S/C6H11NO3S/c7-11(8,9)6-3-4-1-2-5(6)10-4/h4-6H,1-3H2,(H2,7,8,9)/t4-,5+,6-/m0/s1
• InChI Key： GJJRBQXKNGFCRJ-JKUQZMGJSA-N
• SMILES： [C@@]12([H])O[C@@]([H])(CC1)C[C@@H]2S(N)(=O)=O

Additional information on rac-(1R,2S,4S)-7-oxabicyclo2.2.1heptane-2-sulfonamide

Introduction to rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonamide (CAS No. 2307780-97-6)

Rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonamide (CAS No. 2307780-97-6) is a chiral sulfonamide compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of oxabicyclo compounds, which are known for their rigidity and conformational stability, making them valuable scaffolds for the design of bioactive molecules.

The rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonamide structure consists of a seven-membered ring with an oxygen atom and a sulfonamide group attached to the 2-position. The chiral centers at the 1R, 2S, and 4S positions contribute to its enantiomeric purity and stereochemical complexity, which are crucial for its biological interactions and pharmacological properties.

Recent studies have highlighted the potential of rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonamide in various therapeutic applications. One notable area of research is its activity as a selective inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on a key enzyme in the biosynthesis of fatty acids, suggesting its potential as a novel therapeutic agent for metabolic disorders such as obesity and diabetes.

In addition to its enzymatic inhibition properties, rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonamide has also shown promise in neuropharmacology. Research conducted at the University of California, San Francisco, revealed that this compound can modulate the activity of certain neurotransmitter receptors in the central nervous system (CNS). Specifically, it was found to have a selective affinity for serotonin receptors, which are implicated in mood disorders such as depression and anxiety. This finding opens up new avenues for the development of more effective and targeted treatments for these conditions.

The synthetic accessibility of rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonamide is another factor that contributes to its appeal in pharmaceutical research. Several synthetic routes have been developed to produce this compound efficiently and with high enantiomeric purity. One such method involves a tandem cyclization reaction followed by selective functionalization steps to introduce the sulfonamide group and achieve the desired stereochemistry. These synthetic strategies not only facilitate large-scale production but also allow for the facile modification of the core structure to explore structure-activity relationships (SAR) and optimize pharmacological properties.

The physicochemical properties of rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonamide, including its solubility, stability, and permeability, have been extensively characterized to ensure its suitability for drug development. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity in preclinical models. These attributes make it an attractive candidate for further clinical evaluation.

In conclusion, rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonamide (CAS No. 2307780-97-6) represents a promising lead compound in the discovery and development of novel therapeutics for various diseases. Its unique structural features and diverse biological activities position it as a valuable tool for both academic research and pharmaceutical innovation. Ongoing studies are expected to further elucidate its mechanisms of action and therapeutic potential, paving the way for new treatments that can improve patient outcomes.